Cas no 868212-42-4 ((E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide)

• Product Name: (E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide
• CAS No: 868212-42-4
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 5850694
• PubChem ID: 3753722
• Update Time: 2025-10-05

(E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-ethyl-N-(2-methylphenyl)sulfonylbenzenecarboximidamide
• Benzenecarboximidamide, N'-ethyl-N-[(2-methylphenyl)sulfonyl]-
• SR-01000014856
• 868212-42-4
• (E)-N-ethyl-N'-(o-tolylsulfonyl)benzimidamide
• SR-01000014856-1
• F1747-0053
• (E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide
• AKOS002239609

• Inchi： 1S/C16H18N2O2S/c1-3-17-16(14-10-5-4-6-11-14)18-21(19,20)15-12-8-7-9-13(15)2/h4-12H,3H2,1-2H3,(H,17,18)
• InChI Key： QTQHDADDHBSPNM-UHFFFAOYSA-N
• SMILES： C1(C(NS(C2=CC=CC=C2C)(=O)=O)=NCC)=CC=CC=C1

Computed Properties

• Exact Mass: 302.10889899g/mol
• Monoisotopic Mass: 302.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 453.5±38.0 °C(Predicted)
• pka: 5.19±0.40(Predicted)

Additional information on (E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide

Comprehensive Guide to (E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide (CAS No. 868212-42-4)

(E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide (CAS No. 868212-42-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse applications in medicinal chemistry and material science. The E-configuration of this molecule plays a crucial role in its biological activity, making it a subject of interest for researchers exploring novel drug candidates.

The molecular structure of (E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide features a benzenesulfonyl group attached to a carboximidamide moiety, with an ethyl substituent enhancing its solubility and reactivity. This unique arrangement contributes to its potential as a building block in the synthesis of more complex molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors and receptor modulators, aligning with current trends in targeted drug discovery.

One of the most frequently searched questions related to this compound is: "What are the applications of (E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide in drug development?" Researchers have identified its potential in modulating specific biological pathways, particularly those involving inflammatory responses and cellular signaling. Its sulfonamide group is known to interact with various protein targets, making it a valuable scaffold for designing new therapeutic agents.

In addition to its pharmaceutical applications, CAS No. 868212-42-4 is also explored in material science. Its aromatic rings and polar functional groups contribute to its stability and compatibility with polymers, opening doors for innovations in advanced materials. This dual applicability makes it a compound of interest for both chemists and material scientists.

The synthesis of (E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide typically involves multi-step organic reactions, including sulfonylation and condensation processes. Optimizing these reactions for higher yields and purity is a common topic in academic and industrial research. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes for this compound.

From a commercial perspective, the demand for high-purity (E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide has been steadily increasing. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of pharmaceutical and research institutions. Quality control measures, such as HPLC analysis and spectroscopic characterization, are critical to ensuring its suitability for advanced applications.

Another trending question among researchers is: "How does the E-configuration influence the biological activity of (E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide?" Studies suggest that the E-isomer exhibits distinct binding affinities compared to its Z-isomer, underscoring the importance of stereochemistry in drug design. This insight has led to increased interest in developing stereoselective synthesis methods for this compound.

Looking ahead, CAS No. 868212-42-4 is poised to play a pivotal role in emerging fields such as precision medicine and bioconjugation. Its modular structure allows for further derivatization, enabling researchers to tailor its properties for specific applications. As the scientific community continues to explore its potential, this compound remains a promising candidate for innovation across multiple disciplines.

In summary, (E)-N-ethyl-N'-(2-methylbenzenesulfonyl)benzenecarboximidamide (CAS No. 868212-42-4) represents a versatile and valuable compound in modern chemistry. Its unique structural features, combined with its broad applicability, make it a focal point for ongoing research and development. Whether in drug discovery or material science, this compound continues to inspire new possibilities and solutions.